Cas no 2229510-79-4 (N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine
• CAS No: 2229510-79-4
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 6162862
• PubChem ID: 165969946
• Update Time: 2025-07-18

N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine
• EN300-1987542
• N-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]-N-methylhydroxylamine
• 2229510-79-4

• Inchi： 1S/C7H15NO3/c1-7(2)10-5-6(11-7)4-8(3)9/h6,9H,4-5H2,1-3H3
• InChI Key： ZLSVGUSAFJJWJH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CN(C)O

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.9Ų

Additional information on N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine

N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine (CAS No. 2229510-79-4): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine (CAS No. 2229510-79-4) is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a dioxolane ring and a hydroxylamine functional group. These structural features contribute to its reactivity and stability, making it a valuable reagent in synthetic chemistry and drug development.

The molecular formula of N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine is C₈H₁₇NO₃, and its molecular weight is approximately 175.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the protection of hydroxyl groups using dioxolane rings and the subsequent introduction of the hydroxylamine moiety. The dioxolane ring serves as a protecting group for the hydroxyl functionality, which can be selectively deprotected under mild conditions to yield the desired product.

In terms of physical properties, N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation. However, it is important to handle the compound with care to avoid exposure to moisture and air, as these can affect its stability.

The reactivity of N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine is primarily attributed to its hydroxylamine functional group. Hydroxylamines are known for their nucleophilic properties and their ability to participate in various chemical reactions, including oxidation, reduction, and condensation reactions. In synthetic chemistry, this compound can be used as a building block for the synthesis of more complex molecules, such as amino acids, peptides, and other bioactive compounds.

One of the key applications of N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine is in the field of pharmaceutical research. Recent studies have shown that this compound can serve as an intermediate in the synthesis of novel drugs with potential therapeutic applications. For example, researchers have explored its use in the development of antiviral agents and anti-inflammatory drugs. The hydroxylamine group can be modified through various chemical transformations to introduce functional groups that enhance the biological activity of the final product.

In addition to its use as a synthetic intermediate, N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine has also been investigated for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis by facilitating the formation of optically active products. The dioxolane ring in this compound provides a chiral environment that can influence the stereochemistry of catalytic reactions. This property makes it an attractive candidate for developing new catalysts with high enantioselectivity.

The safety profile of N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas or fume hoods.

In conclusion, N-(2,2-dimethyl-1,3-dioxolan-4-yl)methyl-N-methylhydroxylamine (CAS No. 2229510-79-4) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable reagent for synthetic chemists and drug developers alike. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.